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Compound of Interest

Compound Name: (Z)-Leukadherin-1

Cat. No.: B3182070 Get Quote

Preparing and Utilizing (Z)-Leukadherin-1 Stock
Solutions in DMSO for Research Applications
Audience: Researchers, scientists, and drug development professionals.

Introduction
(Z)-Leukadherin-1 is a small molecule agonist of the integrin CD11b/CD18 (also known as

Mac-1 or CR3), which is predominantly expressed on the surface of leukocytes, including

neutrophils, monocytes, and natural killer (NK) cells.[1][2] By allosterically activating

CD11b/CD18, (Z)-Leukadherin-1 enhances leukocyte adhesion to its ligands, such as

intercellular adhesion molecule-1 (ICAM-1) and fibrinogen.[1][3][4][5][6][7][8] This increased

adhesion leads to a reduction in leukocyte transendothelial migration, thereby diminishing the

inflammatory response.[1][4] These characteristics make (Z)-Leukadherin-1 a valuable tool for

studying inflammatory processes and a potential therapeutic agent for inflammatory diseases.

[2][4][9] This document provides detailed protocols for the preparation of (Z)-Leukadherin-1
stock solutions using dimethyl sulfoxide (DMSO) and outlines its applications in cell-based

assays.

Physicochemical and Solubility Data
Proper preparation of (Z)-Leukadherin-1 solutions is critical for reproducible experimental

results. The following table summarizes key quantitative data for (Z)-Leukadherin-1.
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Parameter Value Source(s)

Synonyms

LA1, αMβ2 Agonist II, CD11b

Agonist II, Mac-1 Agonist II,

CR3 Agonist II

[7]

CAS Number 344897-95-6 [1][3][7]

Molecular Formula C₂₂H₁₅NO₄S₂ [3][7]

Molecular Weight 421.49 g/mol [1][7][10][11]

Appearance
Crystalline solid, brown to

reddish-brown
[3][7][12]

Solubility in DMSO
≥ 5 mg/mL (11.86 mM); up to

50 mM
[7][10][13]

Insoluble in Water, Ethanol [10]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration (Z)-
Leukadherin-1 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of (Z)-Leukadherin-1 in

DMSO.

Materials:

(Z)-Leukadherin-1 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Pre-weighing Preparation: Allow the vial of (Z)-Leukadherin-1 powder to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of (Z)-Leukadherin-1 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

4.215 mg of (Z)-Leukadherin-1.

Dissolution: Add the appropriate volume of DMSO to the weighed powder. For a 10 mM

solution, if you weighed 4.215 mg, add 1 mL of DMSO. Use fresh, high-purity DMSO as

moisture can reduce solubility.[10]

Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.

Gentle warming or sonication can be used to aid dissolution if precipitation occurs.[1]

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[10] Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 1 year).[10]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol details the dilution of the DMSO stock solution to prepare working solutions for

treating cells in culture.

Materials:

10 mM (Z)-Leukadherin-1 stock solution in DMSO

Appropriate cell culture medium (e.g., IMDM, RPMI)

Sterile tubes and pipettes

Procedure:
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Thawing: Thaw a single aliquot of the 10 mM (Z)-Leukadherin-1 stock solution at room

temperature.

Dilution: Prepare an intermediate dilution of the stock solution in cell culture medium if

necessary. This helps to minimize the final concentration of DMSO in the cell culture.

Final Dilution: Add the required volume of the stock or intermediate solution to the cell culture

medium to achieve the desired final concentration. For example, to achieve a final

concentration of 10 µM in 1 mL of cell culture, add 1 µL of the 10 mM stock solution.

DMSO Control: It is crucial to include a vehicle control in your experiments by adding the

same final concentration of DMSO to a separate set of cells.[5][10] The final concentration of

DMSO in the assay should ideally be kept below 0.5% to avoid solvent-induced cellular

effects.[4][14]

Mixing and Application: Gently mix the working solution and immediately add it to the cells.

(Z)-Leukadherin-1 Signaling Pathway
(Z)-Leukadherin-1 acts as an allosteric agonist of the CD11b/CD18 integrin receptor on

leukocytes. Its binding to the CD11b αA-domain stabilizes the receptor in a high-affinity

conformation.[7] This leads to enhanced adhesion of leukocytes to ligands like ICAM-1 on the

vascular endothelium. The strengthened adhesion reduces leukocyte motility and prevents their

transendothelial migration into tissues, thereby suppressing the inflammatory cascade.[1][4][8]

This mechanism ultimately leads to a reduction in the secretion of pro-inflammatory cytokines

such as TNF-α, IL-1β, and IL-6.[2][10][15]
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Caption: (Z)-Leukadherin-1 Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b3182070?utm_src=pdf-body-img
https://www.benchchem.com/product/b3182070?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for In Vitro Cell-Based
Assays
The following diagram illustrates a typical workflow for utilizing (Z)-Leukadherin-1 in a cell-

based assay, such as a cell adhesion or migration assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for (Z)-Leukadherin-1].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3182070#preparing-z-leukadherin-1-stock-solutions-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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